Cas no 125620-13-5 (1-[4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]ethan-1-one)

1-[4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]ethan-1-one structure
125620-13-5 structure
Product Name:1-[4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]ethan-1-one
CAS No:125620-13-5
MF:C9H8N4O
MW:188.186020851135
MDL:MFCD00558756
CID:3070640
PubChem ID:716433
Update Time:2025-04-21

1-[4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(4-(1H-tetrazol-1-yl)phenyl)ethanone
    • 1-[4-(1H-tetraazol-1-yl)phenyl]ethanone
    • 1-[4-(1-tetrazolyl)phenyl]ethanone
    • 1-(4-TETRAZOL-1-YL-PHENYL)-ETHANONE
    • 1-[4-(1H-TETRAZOL-1-YL)PHENYL]ETHANONE
    • 1-[4-(1,2,3,4-tetrazol-1-yl)phenyl]ethanone
    • 0008285
    • 006388
    • A0187
    • ZERO
    • 1-[4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]ethan-1-one
    • ZERO/006388
    • ZINC00114163
    • BAS 01248209
    • A0187/0008285
    • F0903-1363
    • 1-[4-(1H-1,2,3,4-TETRAAZOL-1-YL)PHENYL]-1-ETHANONE
    • AKOS000321362
    • BDBM265479
    • AG-205/33679018
    • 1-[4-(tetrazol-1-yl)phenyl]ethanone
    • EN300-45098
    • SR-01000507861-1
    • SR-01000507861
    • 1-(4-(1h-tetrazole-1-yl)phenyl)ethanone
    • 1-Ethanone, 1-[4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]-
    • BBL009689
    • VS-02148
    • ALBB-005601
    • US9718808, 27
    • SCHEMBL334399
    • G28314
    • 125620-13-5
    • MFCD00558756
    • STK506490
    • Z57165773
    • CS-W004156
    • MDL: MFCD00558756
    • Inchi: 1S/C9H8N4O/c1-7(14)8-2-4-9(5-3-8)13-6-10-11-12-13/h2-6H,1H3
    • InChI Key: QRBRBXFYBWGBPP-UHFFFAOYSA-N
    • SMILES: O=C(C)C1C=CC(=CC=1)N1C=NN=N1

Computed Properties

  • Exact Mass: 188.06981089g/mol
  • Monoisotopic Mass: 188.06981089g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 60.7Ų

1-[4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]ethan-1-one Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

1-[4-(1H-1,2,3,4-tetrazol-1-yl)phenyl]ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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